2-Hydroxy Desipramine

• CAS No.: 1977-15-7
• Product Name: 2-Hydroxy Desipramine
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 11-[3-(methylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-3-ol
• Standard InChI: InChI=1S/C18H22N2O/c1-19-11-4-12-20-17-6-3-2-5-14(17)7-8-15-13-16(21)9-10-18(15)20/h2-3,5-6,9-10,13,19,21H,4,7-8,11-12H2,1H3
• Standard InChIKey: NVJBOLMRGMDGLD-UHFFFAOYSA-N
• SMILES: CNCCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)O
• Canonical SMILES: CNCCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)O
• Description: 2-Hydroxydesipramine, also known as 2-oh-dmi, belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 2-Hydroxydesipramine is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Hydroxydesipramine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 2-hydroxydesipramine is primarily located in the cytoplasm and membrane (predicted from logP). 2-Hydroxydesipramine can be biosynthesized from desipramine through the action of the enzyme cytochrome P450 2D6. In humans, 2-hydroxydesipramine is involved in the desipramine action pathway and the desipramine metabolism pathway.; 11-[3-(methylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-3-ol is a dibenzoazepine.
• Synonyms: 2-hydroxy-desipramine; 2-hydroxydesipramine; 2-hydroxydesipramine fumarate; 2-hydroxydesipramine monofumarate; 2-hydroxydesipramine monohydrochloride; 2-hydroxydesmethylimipramine; 2-OH-DMI
• PubChem Compound: 121249
• Last Modified: Nov 11 2021